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Compound of Interest

Compound Name: 6-Hydroxybentazon

Cat. No.: B030596 Get Quote

6-Hydroxybentazon: A Toxicological Profile
For Researchers, Scientists, and Drug Development Professionals

Abstract
6-Hydroxybentazon is a primary phase I metabolite of the widely used herbicide Bentazone.

While toxicological data for Bentazone is extensive, specific data for 6-Hydroxybentazon is

limited. Regulatory bodies and scientific literature generally conclude that 6-Hydroxybentazon
is less acutely toxic than its parent compound. This technical guide provides a comprehensive

overview of the available toxicological data for 6-Hydroxybentazon, supplemented with data

from its parent compound, Bentazone, to provide a thorough understanding of its potential

effects. This document includes summaries of quantitative data, detailed experimental

protocols for key toxicological assays, and visualizations of relevant experimental workflows.
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Property Value

Chemical Name
6-hydroxy-3-isopropyl-1H-2,1,3-benzothiadiazin-

4(3H)-one 2,2-dioxide

Synonyms 6-Hydroxybentazone, 6-OH-bentazone

CAS Number 60374-42-7[1][2]

Molecular Formula C10H12N2O4S[1][2]

Molecular Weight 256.28 g/mol [1][2]

Chemical Structure

Toxicokinetics: Absorption, Distribution,
Metabolism, and Excretion (ADME)
Limited specific ADME data is available for 6-Hydroxybentazon. The majority of the

information is derived from studies on the parent compound, Bentazone.

Following oral administration in rats, Bentazone is rapidly and almost completely absorbed. It is

widely distributed in the body but does not tend to accumulate in tissues. Metabolism of

Bentazone is limited, with the parent compound being the major substance excreted in the

urine. 6-Hydroxybentazon has been identified as a minor metabolite, accounting for a small

percentage of the administered dose in urine.[3]

Table 1: Summary of ADME Properties of Bentazone
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Parameter Species Route Observations Reference

Absorption Rat Oral
Rapid and

extensive
[4]

Distribution Rat Oral

Widely

distributed, no

significant

accumulation

[4]

Metabolism Rat Oral

Limited

metabolism. 6-

Hydroxybentazo

n is a minor

metabolite.

[3]

Excretion Rat Oral

Primarily via

urine as

unchanged

Bentazone.

[3]

Experimental Protocol: Animal ADME Study (General)
A generalized protocol for an animal ADME study, often following OECD Test Guideline 417, is

as follows:

Test Animals: Typically, Sprague-Dawley rats are used. Animals are housed in metabolism

cages to allow for the separate collection of urine and feces.

Dosing: A single dose of the 14C-radiolabeled test substance is administered orally via

gavage. A low dose (to study metabolism at non-toxic levels) and a high dose (to assess

potential saturation of metabolic pathways) are typically used.

Sample Collection: Urine and feces are collected at regular intervals (e.g., 0-6, 6-24, 24-48,

48-72, and 72-96 hours) post-dosing. Blood samples are also taken at various time points to

determine the concentration of the substance and its metabolites in plasma.
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Analysis: The total radioactivity in urine, feces, and tissues is determined by liquid

scintillation counting. Metabolite profiling in urine and plasma is conducted using techniques

like High-Performance Liquid Chromatography (HPLC) coupled with a radiodetector and

Mass Spectrometry (MS) for identification.
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A generalized workflow for an in-vivo ADME study.

Toxicological Data
While specific quantitative toxicity data for 6-Hydroxybentazon is scarce, regulatory agencies

like the California Department of Pesticide Regulation consider its toxicity to be equivalent to

that of Bentazone for the purposes of risk assessment.[5] The general consensus in

toxicological literature is that 6-Hydroxybentazon is less acutely toxic than its parent

compound, Bentazone.[3][4]

Acute Toxicity
No specific LD50 or LC50 values for 6-Hydroxybentazon have been identified in the public

domain. The acute toxicity of Bentazone is considered to be low to moderate.
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Table 2: Acute Toxicity of Bentazone

Test Species Route LD50/LC50 Reference

Oral LD50 Rat Oral > 850 mg/kg bw [4]

Dermal LD50 Rat Dermal > 5000 mg/kg bw [4]

Inhalation LC50 Rat Inhalation
> 5.1 mg/L (4-

hour)
[4]

Experimental Protocol: Acute Oral Toxicity (Up-and-
Down Procedure - OECD 425)

Test Animals: A small number of female rats are typically used sequentially.

Dosing: A single oral dose of the test substance is administered. The dose for each

subsequent animal is adjusted up or down depending on the outcome (survival or death) for

the previous animal.

Observation: Animals are observed for signs of toxicity and mortality for up to 14 days. Body

weight is recorded at the start and end of the observation period.

LD50 Calculation: The LD50 is calculated using a maximum likelihood method based on the

pattern of survival and mortality at the different dose levels.
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Workflow for an acute oral toxicity study using the Up-and-Down Procedure.

Genotoxicity
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Available information suggests that 6-Hydroxybentazon is not mutagenic in bacterial reverse

mutation assays (Ames test).[4] A comprehensive genotoxicity assessment would typically

include an in vitro test for chromosomal aberrations and an in vivo micronucleus assay.

Table 3: Genotoxicity Profile of Bentazone

Assay Test System
Metabolic
Activation

Result Reference

Bacterial

Reverse

Mutation (Ames)

S. typhimurium &

E. coli

With and without

S9
Negative [4]

In vitro

Chromosomal

Aberration

Chinese Hamster

Ovary (CHO)

cells

With and without

S9
Negative

In vivo

Micronucleus

Mouse bone

marrow
N/A Negative [6]

Experimental Protocol: Bacterial Reverse Mutation
Assay (Ames Test - OECD 471)

Tester Strains: A set of Salmonella typhimurium and Escherichia coli strains with pre-existing

mutations are used.

Exposure: The tester strains are exposed to various concentrations of the test substance,

both with and without a metabolic activation system (S9 fraction from rat liver).

Plating: The treated bacteria are plated on a minimal agar medium that lacks the specific

amino acid the bacteria need to grow.

Incubation: Plates are incubated for 48-72 hours.

Scoring: The number of revertant colonies (colonies that have undergone a reverse mutation

and can now grow on the minimal medium) is counted. A substance is considered mutagenic

if it causes a dose-dependent increase in the number of revertant colonies.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b030596?utm_src=pdf-body
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report12/Bentazone.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report12/Bentazone.pdf
https://www.researchgate.net/publication/41389745_Examination_of_Mutagenic_Effects_of_GAL-57_Herbicide_BentazoneDicamba_Using_Mouse_Micronucleus_Test
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Exposure Plating & Incubation Analysis

Bacterial Strains
(S. typhimurium, E. coli)

Incubate Bacteria with
Test Substance (+/- S9)

Test Substance
(various concentrations)

S9 Metabolic
Activation Mix

Plate on Minimal
Glucose Agar Incubate for 48-72h Count Revertant Colonies Statistical Analysis

Click to download full resolution via product page

A generalized workflow for the Bacterial Reverse Mutation (Ames) Test.

Reproductive and Developmental Toxicity
No specific reproductive or developmental toxicity studies on 6-Hydroxybentazon were

identified. Studies on Bentazone have not shown evidence of teratogenicity or significant

effects on reproduction at doses that were not maternally toxic.

Experimental Protocol: Reproduction/Developmental
Toxicity Screening Test (OECD 421)

Test Animals: Male and female rats are used.

Dosing: The test substance is administered to males for a period before mating and to

females throughout mating, gestation, and lactation.

Mating: Animals are paired for mating.

Observations: Parental animals are observed for clinical signs of toxicity, effects on mating

performance, fertility, gestation length, and parturition. Offspring are examined for viability,

growth, and any developmental abnormalities.
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Endpoint Evaluation: Key endpoints include fertility index, gestation index, viability index, and

pup weights.

Signaling Pathways
There is no specific information available in the scientific literature regarding the signaling

pathways affected by 6-Hydroxybentazon. The primary mode of action for the parent

compound, Bentazone, is the inhibition of photosynthesis in plants. In mammals, the

toxicological effects observed at high doses are generally not linked to a specific, well-defined

signaling pathway disruption but rather to more general systemic toxicity.

Conclusion
The available data on 6-Hydroxybentazon, a metabolite of the herbicide Bentazone, is limited.

It is generally considered to be less acutely toxic than its parent compound. While it has been

reported as non-genotoxic in bacterial assays, a comprehensive toxicological profile is lacking.

For regulatory purposes, its toxicity is often considered equivalent to that of Bentazone. Further

research is needed to fully characterize the toxicological properties of 6-Hydroxybentazon,

including its potential effects on reproduction and development, and to elucidate any specific

signaling pathways it may affect. Researchers and professionals in drug development should

exercise caution and consider the toxicological profile of the parent compound, Bentazone,

when evaluating the potential risks associated with 6-Hydroxybentazon.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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